Cas no 1803839-96-4 (3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1803839-96-4
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4802179
• Update Time: 2025-06-19

3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-8(10,11)7-6(12)3-5(1-2-13)4-14-7/h3-4H,1H2
• InChI Key： QTLPSLJHDGOZJR-UHFFFAOYSA-N
• SMILES： IC1=CC(CC#N)=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile

Introduction to 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1803839-96-4)

3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1803839-96-4) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including an iodo group, a trifluoromethyl group, and a pyridine ring, which collectively contribute to its chemical reactivity and biological activity.

The iodo substituent in 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile makes it an excellent precursor for various chemical transformations, particularly in cross-coupling reactions. The reactivity of the iodo group allows for efficient substitution with a wide range of nucleophiles, making it a valuable intermediate in the synthesis of complex molecules. Recent studies have highlighted the utility of this compound in Suzuki-Miyaura and Buchwald-Hartwig coupling reactions, which are crucial for the synthesis of biologically active compounds.

The presence of the trifluoromethyl group in 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile imparts unique electronic and steric properties to the molecule. The trifluoromethyl group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. This property is particularly useful in medicinal chemistry, where the trifluoromethyl group can enhance the lipophilicity and metabolic stability of drug candidates. Recent research has shown that compounds containing trifluoromethyl groups exhibit improved pharmacokinetic profiles and enhanced biological activity.

The pyridine ring in 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile is a key structural element that contributes to its biological activity. Pyridine derivatives are widely used in pharmaceuticals due to their ability to interact with various biological targets, such as enzymes and receptors. The pyridine ring can also serve as a scaffold for further functionalization, allowing for the design of more potent and selective drug candidates. Studies have demonstrated that pyridine-based compounds have shown promise in treating various diseases, including cancer, neurological disorders, and infectious diseases.

The acetonitrile moiety in 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile adds another layer of complexity to its structure. The nitrile group is known for its ability to participate in various chemical reactions, such as hydrolysis and reduction. In medicinal chemistry, the nitrile group can be converted into other functional groups, such as carboxylic acids or amides, which can modulate the biological activity of the compound. Recent advancements in synthetic methods have made it possible to efficiently introduce nitrile groups into complex molecular frameworks, expanding the scope of their applications.

3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile has been extensively studied for its potential applications in drug discovery and development. Its unique combination of functional groups makes it a valuable starting material for the synthesis of novel therapeutic agents. For example, researchers have utilized this compound as a building block for the synthesis of small molecules targeting specific protein-protein interactions (PPIs), which are implicated in various diseases. The ability to modulate PPIs with high selectivity and potency is a significant challenge in drug discovery, and compounds like 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile offer promising solutions.

In addition to its use in medicinal chemistry, 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile has found applications in materials science and analytical chemistry. The compound's unique electronic properties make it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with metal ions. These complexes have potential applications in catalysis and sensing technologies. Furthermore, the compound's distinct spectral properties make it useful as a reference standard in analytical methods, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile has been optimized through various synthetic routes, each offering different advantages depending on the desired scale and purity requirements. Common methods include multistep syntheses involving halogenation, trifluoromethylation, and cyclization reactions. Recent advancements in green chemistry have led to more environmentally friendly synthetic protocols that minimize waste generation and reduce energy consumption.

In conclusion, 3-Iodo-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1803839-96-4) is a multifaceted compound with broad applications in medicinal chemistry, organic synthesis, materials science, and analytical chemistry. Its unique structural features make it an attractive starting material for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific research.